Pubchem_71346839

• CAS No.: 197522-40-0
• Molecular Formula: C17H42GeSi3
• Molecular Weight: 403.4 g/mol
• InChI: InChI=1S/C8H15Ge.3C3H9Si/c1-2-3-4-5-6-7-8-9;3*1-4(2)3/h7-8H,2-6H2,1H3;3*1-3H3
• InChI Key: GPMVHRKPRYJJMM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC=C[Ge].C[Si](C)C.C[Si](C)C.C[Si](C)C

Description

Pubchem_71346839 is a chemical compound registered in the PubChem database, which is a public repository for chemical substances and their biological activities

Preparation Methods

The preparation of Pubchem_71346839 involves several synthetic routes and reaction conditions. The specific methods used for its synthesis can vary depending on the desired purity and yield. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high efficiency and cost-effectiveness.

Chemical Reactions Analysis

Pubchem_71346839 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

Pubchem_71346839 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is investigated for its potential therapeutic effects and as a lead compound for drug development. In industry, it is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of Pubchem_71346839 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved can vary depending on the context of its use and the specific biological system being studied.

Comparison with Similar Compounds

Pubchem_71346839 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or biological activities. The comparison can help identify the unique properties and potential advantages of this compound over other compounds.

Conclusion

This compound is a versatile compound with a wide range of applications in scientific research and industry. Its unique properties and potential for various chemical reactions make it a valuable compound for further study and development.